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Compound of Interest

Compound Name: 1,4-Dibenzoyloxycyclohexan

Cat. No.: B096277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,4-Dibenzoyloxycyclohexane, a

disubstituted cyclohexane derivative with applications in materials science and potential

relevance in medicinal chemistry. This document will focus on the nomenclature, chemical

properties, and synthesis of its isomers, presenting data in a clear and accessible format for

researchers and professionals in the field.

Nomenclature and CAS Numbers
The nomenclature of "1,4-Dibenzoyloxycyclohexane" can be ambiguous. It is crucial to

distinguish between two closely related structures:

1,4-Bis(benzoyloxy)cyclohexane: This compound features two benzoyloxy groups directly

attached to the cyclohexane ring at positions 1 and 4.

1,4-Bis(benzoyloxymethyl)cyclohexane: In this molecule, the benzoyloxy groups are

attached to methyl groups, which are in turn bonded to the cyclohexane ring at the 1 and 4

positions.

This guide will primarily focus on 1,4-Bis(benzoyloxy)cyclohexane, as its name is a more direct

interpretation of the user's query. This compound exists as two geometric isomers: cis and

trans.
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A summary of the key identifiers for these compounds is provided in the table below.

Compound
Name

Isomer CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

1,4-

Bis(benzoyloxy)c

yclohexane

Mixture 19150-32-4 C₂₀H₂₀O₄ 324.37

cis-1,4-

Bis(benzoyloxy)c

yclohexane

cis 13337-33-4 C₂₀H₂₀O₄ 324.37

trans-1,4-

Bis(benzoyloxy)c

yclohexane

trans 13238-59-0 C₂₀H₂₀O₄ 324.37

1,4-

Bis(benzoyloxym

ethyl)cyclohexan

e

Mixture 35541-81-2[1] C₂₂H₂₄O₄ 352.42

Physicochemical Properties
The physical and chemical properties of the cis and trans isomers of 1,4-

Bis(benzoyloxy)cyclohexane differ due to their distinct three-dimensional structures. The table

below summarizes key physicochemical data.

Property
cis-1,4-
Bis(benzoyloxy)cyclohexa
ne

trans-1,4-
Bis(benzoyloxy)cyclohexa
ne

Melting Point 116-117 °C 158-159 °C

Appearance White crystalline solid White crystalline solid

Solubility
Soluble in chloroform,

dichloromethane

Soluble in chloroform,

dichloromethane
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Synthesis of 1,4-Bis(benzoyloxy)cyclohexane
Isomers
The synthesis of cis- and trans-1,4-Bis(benzoyloxy)cyclohexane typically involves the

esterification of the corresponding cis- or trans-1,4-cyclohexanediol with benzoyl chloride.

Experimental Protocol: Synthesis of trans-1,4-
Bis(benzoyloxy)cyclohexane
This protocol describes a representative synthesis of the trans isomer.

Materials:

trans-1,4-Cyclohexanediol

Benzoyl chloride

Pyridine

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Hexane

Ethyl acetate

Procedure:

In a round-bottom flask, dissolve trans-1,4-cyclohexanediol in a mixture of pyridine and

dichloromethane at 0 °C.
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Slowly add benzoyl chloride to the solution while stirring.

Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

Quench the reaction by adding 1 M HCl.

Separate the organic layer and wash it sequentially with 1 M HCl, saturated NaHCO₃

solution, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by recrystallization from a mixture of hexane and ethyl acetate to

yield trans-1,4-Bis(benzoyloxy)cyclohexane as a white solid.

Logical Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis and purification of 1,4-

Bis(benzoyloxy)cyclohexane isomers.
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Synthesis Workflow

Reactants:
1,4-Cyclohexanediol (cis or trans)

Benzoyl Chloride
Pyridine

Esterification Reaction
in Dichloromethane

Workup:
Aqueous washes

(HCl, NaHCO3, Brine)

Drying and Concentration

Purification:
Recrystallization

Characterization:
NMR, IR, Melting Point

Final Product:
cis- or trans-1,4-Bis(benzoyloxy)cyclohexane

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1,4-Bis(benzoyloxy)cyclohexane.
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Research
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While direct applications of 1,4-Bis(benzoyloxy)cyclohexane in drug development are not

extensively documented, its structural motif is of interest. The cyclohexane core provides a rigid

scaffold that can be used to orient functional groups in specific spatial arrangements. The

benzoyloxy groups can participate in various intermolecular interactions, including hydrogen

bonding and pi-stacking, which are crucial for molecular recognition in biological systems.

Researchers may consider this molecule or its derivatives as:

Scaffolds for new bioactive molecules: The cyclohexane ring can be further functionalized to

create libraries of compounds for screening.

Probes for studying protein-ligand interactions: The defined stereochemistry of the cis and

trans isomers can help in understanding the spatial requirements of binding pockets.

Building blocks in the synthesis of more complex molecules: The ester linkages can be

hydrolyzed to reveal the diol, which can then be used in subsequent synthetic steps.

Signaling Pathway Diagram (Hypothetical)
To illustrate how a molecule with a rigid core like 1,4-Dibenzoyloxycyclohexane could

theoretically be designed to interact with a signaling pathway, a hypothetical diagram is

presented below. This diagram does not represent a known interaction but serves as a

conceptual model for drug design professionals.
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Hypothetical Signaling Pathway Interaction
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Caption: Hypothetical interaction of a derivative with a signaling pathway.

This guide provides a foundational understanding of 1,4-Dibenzoyloxycyclohexane for

researchers and professionals. The provided data and protocols can serve as a starting point

for further investigation and application in various fields of chemical and biomedical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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